Cas no 333963-57-8 (3,5-Pyridinedicarbonitrile, 2-amino-6-[(2-hydroxyethyl)thio]-4-(4-hydroxyphenyl)-)

• Product Name: 3,5-Pyridinedicarbonitrile, 2-amino-6-[(2-hydroxyethyl)thio]-4-(4-hydroxyphenyl)-
• CAS No: 333963-57-8
• MF: C₁₅H₁₂N₄O₂S
• MW: 312.346381187439
• CID: 1457232
• PubChem ID: 135494270
• Update Time: 2025-10-16

3,5-Pyridinedicarbonitrile, 2-amino-6-[(2-hydroxyethyl)thio]-4-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile,2-amino-6-[(2-hydroxyethyl)thio]-4-(4-hydroxyphenyl)-
• 3,5-Pyridinedicarbonitrile, 2-amino-6-[(2-hydroxyethyl)thio]-4-(4-hydroxyphenyl)-
• LUF 5831
• LUF5831
• LUF-5831
• CHEMBL175788
• 2-Amino-6-(2-hydroxy-ethylsulfanyl)-4-(4-hydroxy-phenyl)-pyridine-3,5-dicarbonitrile
• AKOS040748772
• Q27082209
• GTPL376
• BDBM50163456
• SCHEMBL4309701
• 2-Amino-6-[(2-hydroxyethyl)sulfanyl]-4-(4-hydroxyphenyl)-3,5-pyridinedicarbonitrile
• GYIHPWFWFRELQC-UHFFFAOYSA-N
• 333963-57-8

• Inchi： 1S/C15H12N4O2S/c16-7-11-13(9-1-3-10(21)4-2-9)12(8-17)15(19-14(11)18)22-6-5-20/h1-4,20-21H,5-6H2,(H2,18,19)
• InChI Key： GYIHPWFWFRELQC-UHFFFAOYSA-N
• SMILES： S(CCO)C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 312.06809681g/mol
• Monoisotopic Mass: 312.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 152Ų